Cas no 82833-70-3 (Phenol, 2-amino-, 1-acetate)

Phenol, 2-amino-, 1-acetate structure
Phenol, 2-amino-, 1-acetate structure
Product name:Phenol, 2-amino-, 1-acetate
CAS No:82833-70-3
MF:C8H9NO2
MW:151.162562131882
CID:5682821

Phenol, 2-amino-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-, 1-acetate
    • Inchi: 1S/C8H9NO2/c1-6(10)11-8-5-3-2-4-7(8)9/h2-5H,9H2,1H3
    • InChI Key: UQFHJDVUQSAVOQ-UHFFFAOYSA-N
    • SMILES: C1(OC(=O)C)=CC=CC=C1N

Experimental Properties

  • Density: 1.168±0.06 g/cm3(Predicted)
  • Boiling Point: 261.0±23.0 °C(Predicted)
  • pka: 2.91±0.10(Predicted)

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